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Compound of Interest

Compound Name: 1,2,3-Butatriene

Cat. No.: B1194048 Get Quote

A Technical Guide to the Physical Properties of
1,2,3-Butatriene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 1,2,3-
butatriene, a cumulene containing three consecutive double bonds. The information presented

herein is intended to support research and development activities where the physicochemical

characteristics of this compound are of interest.

Physical and Chemical Properties of 1,2,3-
Butatriene
1,2,3-Butatriene, with the chemical formula C₄H₄, is a highly unsaturated hydrocarbon.[1] Its

unique structure as a cumulene influences its physical properties.[2] The following table

summarizes the key physical data for 1,2,3-butatriene.
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Property Value Source

Boiling Point 42.3 °C at 760 mmHg [3][4][5]

42.3 ± 7.0 °C (Predicted) [2]

Melting Point 299 °C (with decomposition) [2][3][4]

Density 0.588 g/cm³ [3][4]

0.588 ± 0.06 g/cm³ (Predicted) [2]

Molecular Weight 52.07 g/mol [1]

CAS Number 2873-50-9 [1][2]

Experimental Protocols for Property Determination
Detailed experimental protocols for the determination of the physical properties of volatile and

reactive compounds like 1,2,3-butatriene are critical for obtaining accurate and reproducible

data. The following sections outline generalized, standard methodologies applicable to this

compound.

The boiling point of a volatile liquid can be determined with a small sample size using the

micro-capillary method.[6] This technique is suitable for 1,2,3-butatriene due to its volatility.

Principle: A liquid's boiling point is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[7] In this method, a small amount of the liquid is heated in a

tube with an inverted capillary. As the liquid heats, the air trapped in the capillary is expelled.

Upon cooling, the point at which the liquid is drawn into the capillary corresponds to the boiling

point.[8][9]

Apparatus:

Small test tube (e.g., 6 x 50 mm)

Capillary tube (sealed at one end)

Thermometer
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Heating apparatus (e.g., Thiele tube with mineral oil or a melting point apparatus)[6][8]

Rubber band or wire to attach the test tube to the thermometer

Procedure:

A few drops of 1,2,3-butatriene are placed into the small test tube.

A capillary tube, sealed at one end, is placed open-end-down into the liquid in the test tube.

The test tube is attached to a thermometer.

The assembly is placed in a heating bath (Thiele tube).

The bath is heated gently, causing a stream of bubbles to emerge from the capillary tube as

the trapped air and vapor expand and escape.[6][9]

Heating is discontinued when a steady stream of bubbles is observed.

The temperature at which the bubbling stops and the liquid is drawn into the capillary tube

upon cooling is recorded as the boiling point.[9]

For crystalline solids, the melting point is a key indicator of purity.[10] Pure crystalline

compounds typically exhibit a sharp melting range of 0.5-1°C.[11]

Principle: The melting point is the temperature at which a substance transitions from a solid to

a liquid phase at atmospheric pressure.[12] Impurities will typically cause a depression and

broadening of the melting range.[13]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (open at one end)

Sample of solid 1,2,3-butatriene (if obtainable in solid form)

Procedure:
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A small amount of finely powdered, dry sample is packed into the open end of a capillary

tube to a height of 2-3 mm.[10][14]

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate (e.g., 1-2 °C per minute) near the expected melting

point.[14]

The temperature at which the first drop of liquid appears (T1) and the temperature at which

the entire sample becomes a clear liquid (T2) are recorded. This T1-T2 range is the melting

range.[11]

For substances that decompose, like 1,2,3-butatriene, it may be necessary to seal the

capillary tube to prevent sublimation and note the temperature of decomposition.[14]

The density of a volatile liquid can be determined using the Dumas method, which relies on the

ideal gas law.[15] This method measures the mass of a known volume of vapor at a specific

temperature and pressure.

Principle: By vaporizing a volatile liquid in a container of known volume at a known temperature

and pressure, the mass of the vapor can be determined by condensation and weighing. The

density can then be calculated, and this data can also be used to determine the molar mass of

the compound.[15][16]

Apparatus:

Erlenmeyer flask with a known volume

Aluminum foil

Pin

Heating bath (e.g., boiling water bath)

Analytical balance

Thermometer
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Barometer

Procedure:

A clean, dry Erlenmeyer flask is weighed with a piece of aluminum foil that will serve as a

cap.

A small amount of liquid 1,2,3-butatriene is added to the flask. The foil cap is placed over

the opening, and a small pinhole is made in the center of the foil.[17]

The flask is submerged in a boiling water bath, ensuring the water level is above the level of

the flask's contents but below the cap.[17]

The flask is heated until all the liquid has vaporized. The escaping vapor will drive out the air

from the flask.[16]

The flask is then removed from the bath, dried, and allowed to cool to room temperature. The

vapor will condense back into a liquid.

The flask, cap, and condensed liquid are weighed. The mass of the vapor is the difference

between this mass and the initial mass of the empty flask and cap.

The volume of the flask is determined by filling it with water and measuring the volume of the

water.

The temperature of the vapor is taken as the temperature of the boiling water bath, and the

pressure is the atmospheric pressure.

The density of the vapor can be calculated using the mass and volume. This can be

extrapolated to determine the density of the liquid.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the physical characterization of a

volatile compound such as 1,2,3-butatriene.
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Workflow for Physical Property Determination of 1,2,3-Butatriene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1194048?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

